Cas no 52601-24-8 (1-Azabicyclo[2.2.2]octane-2-carboxylic acid)

• Product Name: 1-Azabicyclo[2.2.2]octane-2-carboxylic acid
• CAS No: 52601-24-8
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 1113470
• PubChem ID: 12216967
• Update Time: 2025-05-20

1-Azabicyclo[2.2.2]octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[2.2.2]octane-2-carboxylic acid
• quinuclidine-2-carboxylic acid
• AKOS006311027
• racemic 2-quinuclidine carboxylic acid
• 52601-24-8
• CS-0453259
• A913552
• DTXSID70480916
• LIUAALCHBQSCCX-UHFFFAOYSA-N
• 1-Azabicyclo[2.2.2]octane-2-carboxylic acid, (2R)-
• CCA60124
• QUINUCLIDINE-2-CARBOXYLICACID
• AB92113
• SCHEMBL572684
• AB87002
• (R)-quinuclidine-2-carboxylic acid

• MDL： MFCD18374384
• Inchi： 1S/C8H13NO2/c10-8(11)7-5-6-1-3-9(7)4-2-6/h6-7H,1-5H2,(H,10,11)
• InChI Key： LIUAALCHBQSCCX-UHFFFAOYSA-N
• SMILES： OC(C1CC2CCN1CC2)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.231
• Boiling Point: 284.486°C at 760 mmHg
• Flash Point: 125.853°C
• Refractive Index: 1.555
• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Azabicyclo[2.2.2]octane-2-carboxylic acid

1-Azabicyclo[2.2.2]octane-2-carboxylic Acid: A Comprehensive Overview

1-Azabicyclo[2.2.2]octane-2-carboxylic acid (CAS No: 52601-24-8) is a unique bicyclic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound, also referred to as azabicyclooctane carboxylic acid, is characterized by its rigid bicyclic structure, which provides it with distinctive chemical and physical properties.

The core structure of 1-azabicyclo[2.2.2]octane consists of a nitrogen atom within a bicyclic framework, making it a nitrogen-containing heterocyclic compound. The presence of the carboxylic acid group at the 2-position introduces additional functional diversity, enabling this compound to participate in various chemical reactions and applications. Recent studies have highlighted its role in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic properties.

One of the most promising applications of 1-azabicyclo[2.2.2]octane-2-carboxylic acid lies in its ability to act as a scaffold for drug discovery. Researchers have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures, which are essential for targeting specific biological pathways. For instance, derivatives of this compound have shown potential in inhibiting enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

Moreover, the synthesis of azabicyclooctane carboxylic acid has been optimized through advanced methodologies, ensuring higher yields and better purity. These improvements have made it more accessible for both academic research and industrial applications. The compound's stability under various conditions also makes it suitable for use in harsh chemical environments, further expanding its utility.

In terms of chemical synthesis, 1-azabicyclo[2.2.2]octane-2-carboxylic acid can be synthesized via several routes, including ring-closing metathesis and other cycloaddition reactions. These methods not only enhance the efficiency of production but also allow for the incorporation of additional functional groups, enabling further diversification of its applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of azabicyclooctane carboxylic acid at the molecular level. By employing quantum mechanical calculations and molecular dynamics simulations, researchers have gained insights into its electronic structure, conformational flexibility, and interaction with biological targets.

In conclusion, 1-azabicyclo[2.2.2]octane-2-carboxylic acid (CAS No: 52601-24-8) stands out as a valuable compound with multifaceted applications across various scientific domains. Its unique structure and functional versatility make it an attractive candidate for further exploration in drug discovery and materials science.